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Compound of Interest

Compound Name: ELA-14 (human)

Cat. No.: B2641321 Get Quote

ELA-14 (Human) Peptide Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, preparation, and handling of the

human ELA-14 peptide.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized ELA-14 peptide?

A1: For initial reconstitution, sterile, distilled water is the recommended solvent. If solubility in

water is limited, which can occur with hydrophobic peptides, using a small amount of an

organic solvent like DMSO, followed by dilution with your aqueous experimental buffer, is a

common and effective strategy.[1][2][3][4] For cell-based assays, it is crucial to keep the final

concentration of organic solvents low (typically <0.5%) to avoid cytotoxicity.

Q2: What is the optimal pH for ELA-14 peptide solutions?

A2: While specific data for ELA-14 is not readily available, for general peptide stability in

solution, a pH range of 5-7 is considered optimal. Extreme pH values can lead to peptide

degradation. It is advisable to use sterile buffers within this pH range to prolong the storage life

of the peptide solution.
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Q3: How should I store lyophilized and reconstituted ELA-14 peptide?

A3: Lyophilized ELA-14 should be stored at -20°C or -80°C for long-term stability, protected

from light and moisture. Before opening, allow the vial to warm to room temperature in a

desiccator to prevent condensation. Reconstituted ELA-14 solutions are less stable and should

be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles. These aliquots

should be stored at -20°C or preferably -80°C. For short-term storage (a few days), 4°C is

acceptable.

Q4: What is the expected purity of synthetic ELA-14 peptide?

A4: The purity of synthetic peptides is typically determined by HPLC. For most research

applications, a purity of >95% is recommended. For sensitive applications like quantitative

assays or in vivo studies, a purity of >98% may be required. Always refer to the certificate of

analysis provided by the supplier for batch-specific purity data.

Q5: What are the safety precautions for handling ELA-14 peptide?

A5: ELA-14 peptide should be handled in a laboratory setting by trained personnel. It is

recommended to wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat. Avoid inhalation of the lyophilized powder by working in a well-

ventilated area or using a fume hood. In case of contact with skin or eyes, flush the affected

area with plenty of water.

Troubleshooting Guides
Issue 1: ELA-14 Peptide is Difficult to Dissolve

Observation: The lyophilized peptide does not fully dissolve in water, or the solution appears

cloudy.

Potential Cause: ELA-14 may have hydrophobic properties, leading to poor aqueous

solubility. The peptide may have also formed aggregates.

Troubleshooting Steps:

Sonication: Gently sonicate the vial in a water bath for short intervals to aid dissolution.
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Organic Solvent: Add a small volume of a compatible organic solvent such as DMSO to

the peptide. Once dissolved, slowly add the aqueous buffer to the desired concentration

while vortexing.

pH Adjustment: If the peptide has a net charge, adjusting the pH of the buffer away from

its isoelectric point can improve solubility. For basic peptides, a slightly acidic buffer may

help, while for acidic peptides, a slightly basic buffer may be beneficial.

Issue 2: Peptide Solution Shows Precipitation After
Storage

Observation: A previously clear solution of ELA-14 peptide becomes cloudy or shows visible

precipitates after storage, especially at 4°C.

Potential Cause: The peptide may be aggregating over time at lower temperatures. The

solubility limit may have been exceeded in the storage buffer.

Troubleshooting Steps:

Warming: Gently warm the solution to 37°C to see if the precipitate redissolves.

Re-dissolving: If warming doesn't work, consider adding a small amount of an organic

solvent like DMSO.

Storage Conditions: For future preparations, consider storing at a lower concentration or in

a buffer with a different pH or ionic strength. Aliquoting and storing at -80°C is highly

recommended to minimize degradation and aggregation.

Issue 3: Inconsistent Results in Biological Assays
Observation: There is high variability in the results of cell-based or other biological assays

using the ELA-14 peptide.

Potential Cause: This could be due to inaccurate peptide concentration, degradation of the

peptide, or the presence of impurities.

Troubleshooting Steps:
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Accurate Quantification: Ensure the peptide concentration is accurately determined. The

net peptide content can be lower than the gross weight due to the presence of counter-

ions and water.

Fresh Preparations: Use freshly prepared ELA-14 solutions for your experiments

whenever possible. If using frozen aliquots, use them immediately after thawing and avoid

repeated freeze-thaw cycles.

Quality Control: Verify the purity and identity of your peptide using methods like HPLC and

mass spectrometry. If possible, perform a dose-response curve in your assay to ensure

the peptide is active.

Quantitative Data Summary
While specific quantitative solubility data for ELA-14 is limited in the public domain, the

following table provides general guidelines based on the physicochemical properties of

peptides. It is always recommended to perform a small-scale solubility test with a small amount

of the peptide before dissolving the entire batch.
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Solvent Solubility
Recommended
Concentration

Notes

Sterile Water Varies 1-2 mg/mL

Recommended as the

first solvent to try.

Sonication may

improve solubility.

DMSO Generally Good
Stock solutions up to

10 mg/mL

Use a minimal amount

to dissolve the

peptide, then dilute

with an aqueous

buffer. Keep the final

DMSO concentration

low in cell-based

assays (<0.5%).

Aqueous Buffers (e.g.,

PBS, Tris)

Dependent on pH and

peptide pI
1-2 mg/mL

Optimal pH for

stability is generally 5-

7. Solubility may be

lower than in water

alone due to salts.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ELA-14
Peptide

Equilibration: Before opening, allow the vial of lyophilized ELA-14 peptide to equilibrate to

room temperature in a desiccator for at least 20 minutes to prevent condensation.

Solvent Addition: Add the desired volume of sterile, high-purity water to the vial to achieve

the target concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Visually

inspect the solution to ensure it is clear and free of particulates.
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Aliquoting and Storage: Aliquot the reconstituted peptide into single-use, low-protein-binding

microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: In Vitro Cell-Based Assay for ELA-14 Activity
This protocol provides a general framework for assessing the activity of ELA-14 on cells

expressing the APJ receptor.

Cell Culture: Culture cells known to express the APJ receptor (e.g., certain endothelial or

cardiovascular cell lines) in appropriate media and conditions until they reach the desired

confluency for the assay.

Peptide Preparation: Thaw a single-use aliquot of the ELA-14 stock solution immediately

before use. Dilute the peptide to the desired final concentrations in the appropriate serum-

free or low-serum cell culture medium.

Cell Treatment: Remove the culture medium from the cells and replace it with the medium

containing the different concentrations of ELA-14. Include a vehicle control (medium without

the peptide).

Incubation: Incubate the cells with the ELA-14 peptide for the desired period to elicit a

biological response (e.g., activation of downstream signaling pathways).

Assay Readout: Following incubation, lyse the cells and perform the desired downstream

analysis, such as a Western blot for phosphorylated ERK (p-ERK), a common downstream

target of the APJ receptor, or a functional assay measuring a physiological response like cell

migration or proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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